Cas no 1864063-21-7 (Methyl 3-[(pyrrolidin-2-ylmethyl)sulfanyl]propanoate hydrochloride)
![Methyl 3-[(pyrrolidin-2-ylmethyl)sulfanyl]propanoate hydrochloride structure](https://ossimg.kuujia.com/scimg/1864500/1864063-21-7x500.png)
1864063-21-7 structure
Product Name:Methyl 3-[(pyrrolidin-2-ylmethyl)sulfanyl]propanoate hydrochloride
CAS No:1864063-21-7
MF:C9H18ClNO2S
MW:239.762720584869
CID:5703174
PubChem ID:72716505
Update Time:2023-10-14
Methyl 3-[(pyrrolidin-2-ylmethyl)sulfanyl]propanoate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-[(pyrrolidin-2-ylmethyl)sulfanyl]propanoate hydrochloride
- methyl3-[(pyrrolidin-2-ylmethyl)sulfanyl]propanoatehydrochloride
- EN300-241334
- 1864063-21-7
- F2167-0514
- methyl 3-(pyrrolidin-2-ylmethylsulfanyl)propanoate;hydrochloride
- AKOS026746882
- methyl 3-{[(pyrrolidin-2-yl)methyl]sulfanyl}propanoate hydrochloride
- Methyl 3-[(pyrrolidin-2-ylmethyl)sulfanyl]propanoate hydrochloride
-
- Inchi： 1S/C9H17NO2S.ClH/c1-12-9(11)4-6-13-7-8-3-2-5-10-8;/h8,10H,2-7H2,1H3;1H
- InChI Key： AAIMZWKRNNLYCB-UHFFFAOYSA-N
- SMILES： Cl.S(CCC(=O)OC)CC1CCCN1
Computed Properties
- Exact Mass: 239.0746777g/mol
- Monoisotopic Mass: 239.0746777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 164
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6Ų
Methyl 3-[(pyrrolidin-2-ylmethyl)sulfanyl]propanoate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M293481-100mg |
Methyl 3-[(Pyrrolidin-2-ylmethyl)sulfanyl]propanoate Hydrochloride |
1864063-21-7 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M293481-500mg |
Methyl 3-[(Pyrrolidin-2-ylmethyl)sulfanyl]propanoate Hydrochloride |
1864063-21-7 | 500mg |
$ 455.00 | 2022-06-04 | ||
| TRC | M293481-1g |
Methyl 3-[(Pyrrolidin-2-ylmethyl)sulfanyl]propanoate Hydrochloride |
1864063-21-7 | 1g |
$ 680.00 | 2022-06-04 | ||
| Enamine | EN300-241334-0.05g |
methyl 3-{[(pyrrolidin-2-yl)methyl]sulfanyl}propanoate hydrochloride |
1864063-21-7 | 95% | 0.05g |
$587.0 | 2024-06-19 | |
| Enamine | EN300-241334-0.1g |
methyl 3-{[(pyrrolidin-2-yl)methyl]sulfanyl}propanoate hydrochloride |
1864063-21-7 | 95% | 0.1g |
$615.0 | 2024-06-19 | |
| Enamine | EN300-241334-0.25g |
methyl 3-{[(pyrrolidin-2-yl)methyl]sulfanyl}propanoate hydrochloride |
1864063-21-7 | 95% | 0.25g |
$642.0 | 2024-06-19 | |
| Enamine | EN300-241334-0.5g |
methyl 3-{[(pyrrolidin-2-yl)methyl]sulfanyl}propanoate hydrochloride |
1864063-21-7 | 95% | 0.5g |
$671.0 | 2024-06-19 | |
| Enamine | EN300-241334-1.0g |
methyl 3-{[(pyrrolidin-2-yl)methyl]sulfanyl}propanoate hydrochloride |
1864063-21-7 | 95% | 1.0g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-241334-2.5g |
methyl 3-{[(pyrrolidin-2-yl)methyl]sulfanyl}propanoate hydrochloride |
1864063-21-7 | 95% | 2.5g |
$1370.0 | 2024-06-19 | |
| Enamine | EN300-241334-5.0g |
methyl 3-{[(pyrrolidin-2-yl)methyl]sulfanyl}propanoate hydrochloride |
1864063-21-7 | 95% | 5.0g |
$2028.0 | 2024-06-19 |
Methyl 3-[(pyrrolidin-2-ylmethyl)sulfanyl]propanoate hydrochloride Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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